Cas no 63329-46-4 (Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl-)

• Product Name: Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl-
• CAS No: 63329-46-4
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 426810
• PubChem ID: 13257845
• Update Time: 2025-04-19

Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-carboxyphenyl)amino]-4-methyl-
• 2-(2-carboxyanilino)-4-methylbenzoic acid
• 63329-46-4
• SCHEMBL11074883
• DTXSID20532494

• Inchi： 1S/C15H13NO4/c1-9-6-7-11(15(19)20)13(8-9)16-12-5-3-2-4-10(12)14(17)18/h2-8,16H,1H3,(H,17,18)(H,19,20)
• InChI Key： QFTSYOOBTREBMZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1NC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 271.08449
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63